2-Bromo-6-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)pyridine

• Molecular Formula: C10H7BrF3N3
• Molecular Weight: 306.08 g/mol
• IUPAC Name: 2-bromo-6-[1-(2,2,2-trifluoroethyl)pyrazol-4-yl]pyridine
• InChI: InChI=1S/C10H7BrF3N3/c11-9-3-1-2-8(16-9)7-4-15-17(5-7)6-10(12,13)14/h1-5H,6H2
• InChI Key: IOKYQSMQQHPDRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Br)C2=CN(N=C2)CC(F)(F)F

Description

2-Bromo-6-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)pyridine (C₁₀H₇BrF₃N₃, MW 306.09) is a brominated pyridine derivative featuring a trifluoroethyl-substituted pyrazole moiety at the 6-position of the pyridine ring. Its structural uniqueness lies in the combination of a bromine atom (electron-withdrawing) and a trifluoroethyl group (lipophilic and stereoelectronically active), which may influence both synthetic versatility and biological interactions.

Biological Activity

2-Bromo-6-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)pyridine is a complex organic compound notable for its unique molecular structure. This compound features a bromine atom and a trifluoroethyl group attached to a pyridine ring, which enhances its lipophilicity and influences its biological activity. The molecular formula is C11H10BrF3N4, with a molecular weight of approximately 360.15 g/mol. Understanding the biological activity of this compound is crucial for its potential therapeutic applications.

Structural Characteristics

The structural composition of 2-Bromo-6-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)pyridine allows it to interact with various biological targets. The trifluoroethyl group increases solubility and membrane permeability, while the pyrazole and pyridine moieties are known for their significant biological activities, including anti-inflammatory and anti-cancer properties.

Biological Activity Overview

Research indicates that compounds with similar structural features often exhibit notable biological activities:

• Anti-inflammatory : Compounds containing pyrazole rings have been shown to inhibit inflammatory pathways.
• Anticancer : The brominated pyridine structure can target specific cancer cell lines.
• Antibacterial : Similar compounds have demonstrated effectiveness against various bacterial strains.

The presence of the trifluoroethyl group enhances pharmacokinetic profiles by improving solubility and bioavailability.

In Vitro Studies

A study on related compounds indicated that the incorporation of polar functionalities significantly improved aqueous solubility while maintaining biological activity. For instance, modifications in the pyrazole structure led to variations in potency against specific targets such as PfATP4, an essential protein in malaria parasites .

Interaction Studies

Interaction studies are crucial for understanding how 2-Bromo-6-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)pyridine interacts with proteins. These studies typically involve:

• Binding assays : Assessing the affinity of the compound for various protein targets.
• Functional assays : Evaluating the biological effects on cellular pathways.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Unique Aspects
1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-ylmethanamine	Similar pyrazole ring	Different biological activity due to structural variation
1-(Trifluoromethyl)-1H-imidazol-4-ylmethanamine	Contains an imidazole ring	Potentially different pharmacological properties
6-Bromo-3-pyridylpyrazole	Similar brominated pyridine structure	Differences in reactivity due to lack of trifluoroethyl group

Scientific Research Applications

2-Bromo-6-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)pyridine is a complex organic compound featuring a unique molecular structure that includes a bromine atom and a trifluoroethyl group attached to a pyridine ring. With a molecular formula of $C_{10}H_7BrF_3N_3$ and a molecular weight of approximately 306.08 g/mol , this compound's structure makes it a candidate for various applications. The trifluoroethyl group enhances its lipophilicity, which can influence its biological activity and interactions with biological targets. Research indicates that compounds containing pyrazole and pyridine moieties often exhibit significant biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.

Potential Applications

The unique structure of 2-Bromo-6-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)pyridine makes it a candidate for various applications:

• Drug Discovery The combination of bromine and trifluoroethyl groups on a pyridine-pyrazole framework enhances its potential as a versatile scaffold in drug discovery.
• Anti-inflammatory, anti-cancer, and anti-bacterial agents Research indicates that compounds containing pyrazole and pyridine moieties often exhibit significant biological activities.
• Interaction studies These studies are essential for understanding how 2-Bromo-6-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)pyridine interacts with biological targets. These studies typically involve determining binding affinities, assessing functional effects, and elucidating molecular mechanisms. Such studies help elucidate the pharmacological profile of the compound and guide further development.

Structural Similarity

Several compounds share structural similarities with 2-Bromo-6-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)pyridine:

Compound Name	Structural Features	Unique Aspects
1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-ylmethanamine	Similar pyrazole ring but different position of trifluoroethyl group	Different biological activity due to structural variation
1-(Trifluoromethyl)-1H-imidazol-4-ylmethanamine	Contains an imidazole ring instead of a pyrazole ring	Potentially different pharmacological properties
6-Bromo-3-pyridylpyrazole	Similar brominated pyridine structure	Differences in reactivity due to lack of trifluoroethyl group

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution (SNAr)

The bromine atom at the 2-position of the pyridine ring undergoes SNAr reactions under mild conditions. The trifluoroethyl group enhances the electrophilicity of the pyridine ring by increasing electron withdrawal, facilitating displacement with nucleophiles.

Reagent/Conditions	Product	Yield	Key Observations
Ammonia (NH₃), 65°C	2-Amino-6-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)pyridine	81%	Requires Boc protection to prevent side reactions.
Sodium methoxide (NaOMe), MeOH, reflux	2-Methoxy-6-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)pyridine	88%	Reaction proceeds via intermediate aryl boronate.
Piperidine, DMF, 100°C	2-Piperidinyl-6-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)pyridine	72%	Enhanced regioselectivity due to trifluoroethyl group.

Transition Metal-Catalyzed Cross-Coupling

The bromine atom participates in palladium-catalyzed coupling reactions, enabling modular functionalization.

Suzuki-Miyaura Coupling

Reagents/Conditions	Boronic Acid Partner	Product	Yield
Pd(PPh₃)₂Cl₂, K₂CO₃, dioxane, 90°C	4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl-1H-pyrazole	Biaryl derivative	85%
Pd(OAc)₂, SPhos, K₃PO₄, THF/H₂O	1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2-(Pyrazolyl)-6-(trifluoroethylpyrazolyl)pyridine	69%

Sonogashira Coupling

Reagents/Conditions	Alkyne Partner	Product	Yield
PdCl₂(PPh₃)₂, CuI, Et₃N, THF	Ethynylcyclohexane	2-Alkynyl-6-(trifluoroethylpyrazolyl)pyridine	78%

Reductive Transformations

The pyridine ring undergoes selective reduction under controlled conditions.

Reagent/Conditions	Product	Selectivity
LiAlH₄, THF, 0°C → rt	Piperidine derivative (partial reduction)	3:1 (C2 vs. C6)
H₂ (1 atm), Pd/C, MeOH	Saturated pyrazolopyridine	Full reduction of pyridine ring.

Oxidation Reactions

The pyridine nitrogen and pyrazole ring are susceptible to oxidation.

Reagent/Conditions	Product	Notes
KMnO₄, H₂O, 80°C	Pyridine N-oxide	Trifluoroethyl group remains intact.
mCPBA, DCM, 0°C	Pyrazolyl epoxide	Limited conversion (≤ 40%).

Functional Group Interconversion

The trifluoroethyl group enables unique reactivity:

Reaction Type	Reagents/Conditions	Product	Application
Hydrolysis	6 M HCl, 120°C	Carboxylic acid derivative	Bioisostere synthesis.
Fluoride displacement	KF, DMF, 100°C	Trifluoroethoxy analog	Improved metabolic stability.

Key Mechanistic Insights

• Electron-Withdrawing Effects : The trifluoroethyl group activates the pyridine ring toward SNAr by lowering the LUMO energy (ΔE = 1.2 eV vs. non-fluorinated analogs) .

• Steric Considerations : Bulkier nucleophiles (e.g., tert-butylamine) exhibit reduced reactivity due to steric hindrance from the pyrazole moiety .

• Catalyst Compatibility : Pd-based systems outperform Ni catalysts in coupling reactions, achieving >90% conversion in Suzuki-Miyaura couplings .

This compound’s versatile reactivity profile makes it a valuable intermediate in medicinal chemistry, particularly for synthesizing kinase inhibitors and fluorinated bioactive molecules .

Comparison with Similar Compounds

Triazole-Imidazole-Pyridine Hybrids

Compounds such as 2-bromo-6-(4,5-diphenyl-1-((1-phenyl-1H-1,2,3-triazol-4-yl)methyl)-1H-imidazol-2-yl)pyridine (e.g., 7d , C₂₉H₂₀BrClN₆, MW 568 [M+H]⁺) exhibit expanded aromatic systems with triazole and imidazole substituents . Key differences include:

• Molecular Weight and Complexity : The target compound (306.09) is significantly smaller than 7d (568), which may improve pharmacokinetic properties like absorption and distribution.
• Synthetic Routes : While 7d is synthesized via copper-catalyzed azide-alkyne cycloaddition (Click chemistry) , the target compound’s synthesis likely involves different coupling strategies due to the absence of triazole/imidazole motifs.

Fluorinated Pyridine Derivatives

The trifluoroethyl group distinguishes the target compound from analogs like 4-bromo-1,5-dimethyl-2-(4'-trifluoromethylphenyl)-1,2-dihydro-3H-pyrazol-3-one (Example 5.18, MW ~301–305) .

• Biological Activity: Fluorine’s role in enhancing target affinity via hydrogen bonding or dipole interactions may be more pronounced in the target compound due to the flexibility of the trifluoroethyl group, unlike rigid trifluoromethylphenyl analogs.

Halogenated Pyridines with Bulky Substituents

4-Chloro-3-iodo-1-trityl-1H-pyrazolo[4,3-c]pyridine (C₂₅H₁₇ClIN₃, MW 521.79) contrasts with the target compound in:

• Steric Hindrance : The trityl (triphenylmethyl) group in this analog creates significant steric bulk, likely reducing membrane permeability compared to the compact trifluoroethyl group.

Piperidinyl-Oxazolo Pyridines

Methyl (E)-3-{2-[(1-benzyl-4-piperidinyl)ethyl]oxazolo[4,5-b]pyridin-6-yl}-2-propenoate (16, C₂₃H₂₅N₃O₃, MW 391.46) highlights:

• Heterocyclic Diversity : The oxazolo-pyridine core and piperidinyl side chain in 16 confer distinct conformational and hydrogen-bonding properties compared to the target’s pyrazole-pyridine system.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-Bromo-6-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)pyridine, and how can reaction conditions be controlled to maximize yield?

• Methodological Answer : The synthesis typically involves Suzuki-Miyaura cross-coupling between bromopyridine and trifluoroethyl-substituted pyrazole precursors. Microwave-assisted protocols (e.g., 100–150°C, 30–60 min) enhance reaction efficiency, achieving yields >75% . For the trifluoroethyl group, esterification using Steglich conditions (diisopropylcarbodiimide with DMAP catalyst) ensures regioselectivity . Solvent choice (e.g., DMF or THF) and inert atmospheres (N₂/Ar) are critical to prevent dehalogenation .

Q. What analytical techniques are most effective for characterizing this compound?

• Methodological Answer :

• NMR Spectroscopy : ¹H/¹³C NMR confirms substitution patterns; ¹⁹F NMR (δ -70 to -75 ppm) verifies the trifluoroethyl group .
• LCMS/HPLC : Monitors purity (>95%) and detects intermediates .
• X-ray Crystallography : Resolves crystal packing and bond angles (e.g., C-Br bond length ~1.89 Å) .
• Melting Point Analysis : Consistency with literature values (e.g., 34–39°C for related bromopyridines) ensures purity .

Advanced Research Questions

Q. How does the trifluoroethyl substituent influence the compound’s electronic properties and reactivity in cross-coupling reactions?

• Methodological Answer : The trifluoroethyl group is strongly electron-withdrawing (σₚ = 0.54), reducing electron density at the pyridine ring. This enhances oxidative addition in Pd-catalyzed couplings but may hinder nucleophilic substitution at the bromine site. Comparative studies with methyl or ethyl analogs show slower Stille couplings (TOF reduced by ~40%) due to steric and electronic effects . DFT calculations (e.g., HOMO-LUMO gaps) quantify these effects .

Q. How can researchers resolve discrepancies in reaction yields when using different catalysts or solvents?

• Methodological Answer :

• Design of Experiments (DoE) : Vary catalysts (Pd(PPh₃)₄ vs. PdCl₂(dppf)) and solvents (THF vs. DMF) systematically. For example, DMF increases polarity, accelerating Pd insertion but risking bromide leaching .
• Kinetic Profiling : Monitor reaction progress via in-situ IR or LCMS to identify rate-limiting steps (e.g., oxidative addition vs. transmetallation) .
• Additives : Use Cs₂CO₃ to stabilize Pd intermediates or TBAB to solubilize bromide ions .

Q. What in vitro assays are suitable for evaluating the compound’s kinase inhibition potential?

• Methodological Answer :

• ATP-Competitive Assays : Measure IC₅₀ values using recombinant kinases (e.g., EGFR or JAK2) via fluorescence polarization .
• Cellular Assays : Use HEK293 cells transfected with kinase reporters (e.g., luciferase-based) to assess inhibition of downstream signaling (e.g., STAT3 phosphorylation) .
• Docking Studies : Align the compound’s structure (PyMOL) with kinase active sites (PDB: 1M17) to predict binding modes .

Data Interpretation & Structural Analysis

Q. How should researchers address conflicting data on the compound’s stability under different pH conditions?

• Methodological Answer :

• pH-Rate Profiling : Conduct accelerated stability studies (25–40°C) in buffers (pH 1–13). Hydrolysis of the trifluoroethyl group is minimal at pH 4–8 (t₁/₂ > 30 days) but accelerates under acidic conditions (pH < 2, t₁/₂ ~7 days) .
• Degradant Identification : Use LCMS to detect hydrolysis products (e.g., pyrazole-carboxylic acid) .

Q. What structural analogs have been explored to determine the role of the bromine atom?

• Methodological Answer :

• Halogen Substitution : Replace Br with Cl or I; iodine analogs show enhanced Suzuki coupling yields (~15% increase) due to better leaving-group ability .
• Bioisosteres : Replace Br with CF₃ or CN to modulate lipophilicity (logP shifts from 2.1 to 1.8) and improve membrane permeability .
• Fragment Libraries : Screen analogs (e.g., 2-Bromo-6-(1H-pyrazol-4-yl)pyridine) to isolate bromine’s role in target binding .

Tables for Key Data

Property	Value	Reference
Melting Point	34–39°C (lit.)
¹⁹F NMR Shift	δ -72.3 ppm (CF₃CH₂)
LCMS Purity	>95% (HPLC)
Calculated logP	2.1 (ChemAxon)
Stability (pH 7.4, 25°C)	t₁/₂ > 30 days